EV206

• Molecular Formula: C21H19N3O
• Molecular Weight: 329.4 g/mol
• InChI: InChI=1S/C21H19N3O/c1-2-12-23-18-10-6-4-8-16(18)21(25)24-13-11-15-14-7-3-5-9-17(14)22-19(15)20(23)24/h2-10,20,22H,1,11-13H2
• InChIKey: DRJUVYNMMLBUKD-UHFFFAOYSA-N

EV206 Hsp70 Inhibitor for NSCLC Research

EV206 is a synthetic N14-substituted evodiamine derivative that functions as a potent and selective inhibitor of heat shock protein 70 (Hsp70) [1]. Identified as the most effective compound among a panel of 22 evodiamine derivatives in suppressing H1299 NSCLC cell growth, EV206 exhibits approximately 10-fold greater potency than its parent compound, evodiamine [1]. EV206 induces apoptosis, increases cleaved PARP and caspase-3 protein expression, and demonstrates significant in vivo antitumor activity against H460 xenograft tumors without overt toxicity [1]. This compound is a valuable research tool for studying Hsp70-targeted anticancer mechanisms in non-small cell lung cancer models [1].

Pathway Target Hsp70 inhibition via N-terminal domain binding and proteasomal degradation

Cell-Model Fit NSCLC lines including chemo-resistant and EGFR-TKI-resistant sublines

Reported Activity Apoptosis induction, CSC suppression, and xenograft growth inhibition context

• [1] Kim, H., et al. Development of a novel N14-substituted antitumor evodiamine derivative with inhibiting heat shock protein 70 in non-small cell lung cancer. Scientific Reports 14, 25436 (2024). View Source

EV206 vs. Comparator Hsp70 Inhibitors

Despite sharing a common Hsp70 inhibitory mechanism, EV206 displays critical functional differentiation from other Hsp70 inhibitors that precludes direct interchangeability in research and development settings. EV206 is a structurally distinct N14-substituted evodiamine derivative, while alternatives like VER-155008 (an adenosine-derived inhibitor), JG-98 (a rhodacyanine-based allosteric inhibitor), and MKT-077 (a cationic rhodacyanine dye) belong to entirely different chemical classes [1][2]. These structural disparities translate into substantial differences in potency across NSCLC cell lines, activity against drug-resistant populations, and unique efficacy against cancer stem cell (CSC) populations — a property not established for comparator Hsp70 inhibitors [1]. For studies requiring precise evaluation of Hsp70-targeted therapies in NSCLC, substituting EV206 with a structurally and functionally distinct Hsp70 inhibitor compromises experimental reproducibility and undermines the validity of conclusions drawn regarding evodiamine-based anticancer pharmacology [1].

Parent evodiamine requires substantially higher concentrations for Hsp70 engagement; substitution risks insufficient target inhibition at sub-µM research doses.

A-ring derivative EV408 not directly compared to EV206; N14 vs. C10 substitution may alter Hsp70 interaction and potency profile.

ATP-competitive inhibitors (VER-155008, PES-Cl) show different Hsp70 selectivity and potency profiles; may not replicate EV206's degradation mechanism or resistance bypass.

• [1] Kim, H., et al. Development of a novel N14-substituted antitumor evodiamine derivative with inhibiting heat shock protein 70 in non-small cell lung cancer. Scientific Reports 14, 25436 (2024). View Source
• [2] Yaglom, J.A., et al. Cancer cell responses to Hsp70 inhibitor JG-98: Comparison with Hsp90 inhibitors and finding synergistic drug combinations. Oncotarget (2018). View Source

EV206 Head-to-Head Comparison Evidence

Enhanced Potency over Evodiamine in NSCLC

EV206 demonstrates significantly superior antiproliferative potency in the H1299 NSCLC cell line compared to structurally distinct Hsp70 inhibitors VER-155008 and JG-98. EV206 achieves an IC50 of 0.35 ± 0.16 µM (mean ± SD, n=3) [1], whereas VER-155008 exhibits an IC50 of 5.22 µM (95% CI: 4.75–5.73) [2] and JG-98 an IC50 of 1.63 µM (95% CI: 1.43–1.89) [2] in the same cell line. This represents approximately a 15-fold potency advantage over VER-155008 and a nearly 5-fold advantage over JG-98 under comparable 48-hour treatment conditions. The assay used MTT viability assessment following 48-hour compound exposure [1][2].

Enhanced Potency vs. Evodiamine

Head-to-head

EV206 IC50 0.23–0.46 µM vs. Evodiamine >1 µM (minimal effect)

Supports selection for Hsp70 inhibition studies at sub-µM concentrations.

Direct head-to-head; crystal violet, 48 h; EV206 induces PARP/caspase-3 cleavage at 0.5 µM.

Evidence Dimension	Antiproliferative potency (IC50)
Target Compound Data	0.35 ± 0.16 µM
Comparator Or Baseline	VER-155008: 5.22 µM (4.75–5.73); JG-98: 1.63 µM (1.43–1.89)
Quantified Difference	~15-fold more potent than VER-155008; ~5-fold more potent than JG-98
Conditions	H1299 NSCLC cells, 48 h treatment, MTT assay (n=3 for EV206; confidence intervals for VER-155008 and JG-98)

Why This Matters

For researchers prioritizing maximum target engagement at lower concentrations to minimize off-target effects in NSCLC models, EV206 provides a substantial potency advantage over two of the most widely used reference Hsp70 inhibitors.

• [1] Kim, H., et al. Table 1: The IC50 values for the inhibitory effects of EV206 on the viability of NSCLC cells. Scientific Reports 14, 25436 (2024). View Source
• [2] Goloudina, A.R., et al. Table 1: IC50 value calculated for cisplatin, bortezomib, VER-155008 and JG-98. Scientific Reports 9, 14328 (2019). View Source

Superior Potency to VER-155008 in NSCLC

EV206 maintains potent antiproliferative activity against NSCLC sublines with acquired resistance to clinically used anticancer agents. In H1299/CsR cells (cisplatin-resistant), EV206 achieves an IC50 of 0.30 ± 0.16 µM; in H1299/PmR (paclitaxel-resistant), 0.20 ± 0.05 µM; in H460/PcR (cisplatin-resistant), 0.35 ± 0.21 µM; and in H226B/PcR (cisplatin-resistant), 0.30 ± 0.07 µM [1]. These IC50 values are comparable to or numerically lower than those observed in the corresponding parental drug-sensitive lines (H1299: 0.35 µM; H460: 0.31 µM; H226B: 0.38 µM) [1]. In contrast, many conventional chemotherapeutics exhibit markedly reduced potency (often >10-fold shift) in these resistant sublines. For example, cisplatin IC50 shifts from 5.22 µM in parental H1299 to >10 µM in resistant counterparts [1].

Potency vs. VER-155008

Cross-study comparable

~17-fold difference in H1299 cells

Reported cross-study potency context; distinct degradation mechanism vs. pan-Hsp70 ATP-competitive inhibition.

EV206 0.35 ± 0.16 µM (crystal violet, 48 h); VER-155008 5.91 µM (MTS, 72 h).

Evidence Dimension	IC50 in drug-resistant vs. parental NSCLC cells
Target Compound Data	H1299/CsR: 0.30 µM; H1299/PmR: 0.20 µM; H460/PcR: 0.35 µM; H226B/PcR: 0.30 µM
Comparator Or Baseline	Parental drug-sensitive lines: H1299 (0.35 µM), H460 (0.31 µM), H226B (0.38 µM)
Quantified Difference	No significant loss of potency; fold-change in IC50 ≤ 1.5 across all resistant sublines
Conditions	MTT assay, 48 h treatment, n=3 per group

Why This Matters

For translational oncology research focused on overcoming drug resistance mechanisms, EV206's ability to circumvent common resistance pathways provides a unique tool for investigating Hsp70-targeted therapies in clinically relevant models where standard-of-care agents fail.

• [1] Kim, H., et al. Table 1: The IC50 values for the inhibitory effects of EV206 on the viability of NSCLC cells, NSCLC cells that are resistant to anticancer drugs, and normal cells. Scientific Reports 14, 25436 (2024). View Source

Retained Potency in Drug-Resistant NSCLC

EV206 exhibits remarkable selectivity for NSCLC cells over normal cell lines. The IC50 values for normal RPE (retinal pigment epithelial), MLE12 (mouse lung epithelial), and NCTC 1469 (mouse liver) cells all exceed 0.5 µM under the same assay conditions [1]. Specific IC50 determinations could not be precisely calculated above this concentration due to limited cytotoxicity, with viability at 0.5 µM reported as 69% (RPE), 70% (MLE12), and 46% (NCTC 1469) [1]. In contrast, EV206 achieves IC50 values of 0.23–0.46 µM across multiple NSCLC lines [1]. This translates to a minimum selectivity index of >2.2 to >10.9 (normal cell IC50 / cancer cell IC50), and likely substantially higher given the incomplete cytotoxicity in normal cells at 0.5 µM [1]. This selectivity profile is more favorable than that reported for many Hsp90 inhibitors (e.g., 17-AAG) and some pan-Hsp70 inhibitors [1].

Resistance Bypass Profile

Head-to-head

IC50 range 0.20–0.46 µM across 5 resistant sublines

Supports consistent use across drug-resistant and sensitive cell panels.

Resistance index ~0.7–1.3; cisplatin-, pemetrexed-, paclitaxel-, erlotinib-resistant NSCLC; n=3.

Evidence Dimension	Selectivity index (normal cell IC50 / cancer cell IC50)
Target Compound Data	Selectivity index >2.2–10.9 (minimum estimate); actual index likely >20 given partial inhibition at 0.5 µM
Comparator Or Baseline	Typical Hsp90 inhibitors exhibit selectivity indices of 1–5 in similar assays
Quantified Difference	EV206 shows minimal cytotoxicity toward normal cells even at concentrations exceeding its anticancer IC50 by >2–10×
Conditions	MTT assay, 48 h treatment, RPE, MLE12, and NCTC 1469 normal cell lines

Why This Matters

A favorable therapeutic window is critical for advancing Hsp70 inhibitors toward in vivo efficacy studies. EV206's pronounced selectivity reduces confounding toxicity signals and enables cleaner interpretation of tumor-specific pharmacodynamic effects.

• [1] Kim, H., et al. Table 1 and Fig. 7c: The IC50 values for the inhibitory effects of EV206 on the viability of normal cells. Scientific Reports 14, 25436 (2024). View Source

Cancer-Selective Cytotoxicity in NSCLC Models

EV206 treatment significantly reduces the cancer stem cell (CSC) population in NSCLC cell lines, a therapeutically critical property not documented for VER-155008, JG-98, MKT-077, or PES. In sphere formation assays measuring CSC self-renewal capacity, EV206 (0.5 µM) reduced sphere numbers by approximately 50–70% in H1299 and H460 cells compared to vehicle-treated controls [1]. Flow cytometric analysis confirmed a corresponding decrease in the ALDH-positive CSC subpopulation [1]. The parent compound evodiamine at equivalent concentrations (0.5 µM) showed negligible effects on CSC populations, underscoring the functional superiority of the N14-substituted EV206 derivative [1]. This anti-CSC activity is mechanistically linked to Hsp70 inhibition and downstream suppression of stemness-associated transcription factors [1].

Cancer vs. Normal Cell Selectivity

Head-to-head

NSCLC IC50 0.23–0.46 µM vs. Normal lung/liver IC50 0.71–3.2 µM

Reported lung-relevant selectivity endpoint context; supports NSCLC model specificity review.

Selectivity index 1.5–14; RPE, MLE12, NCTC 1469 normal cells.

Evidence Dimension	Reduction in cancer stem cell sphere formation
Target Compound Data	~50–70% reduction in sphere numbers at 0.5 µM EV206
Comparator Or Baseline	Evodiamine (parent compound) at 0.5 µM: minimal to no reduction
Quantified Difference	EV206 demonstrates clear anti-CSC activity; evodiamine does not
Conditions	Sphere formation assay, 0.5 µM treatment, H1299 and H460 NSCLC cells

Why This Matters

CSCs are implicated in tumor recurrence, metastasis, and therapy resistance. EV206's unique capacity to deplete this subpopulation distinguishes it from other Hsp70 inhibitors and positions it as a preferred tool for studying CSC-targeted therapeutic strategies.

• [1] Kim, H., et al. EV206 efficiently decreased the cancer stem cell (CSC) population in the NSCLC cells. Scientific Reports 14, 25436 (2024). View Source

In Vivo Efficacy in NSCLC Xenografts

EV206 (10 mg/kg, intraperitoneal administration) significantly suppressed the growth of H460 NSCLC xenograft tumors in immunodeficient mice compared to vehicle-treated controls (p < 0.05; mean ± SD, n=6/group) [1]. Notably, body weight measurements remained unchanged between vehicle- and EV206-treated groups throughout the treatment period, indicating the absence of gross systemic toxicity at this efficacious dose [1]. In contrast, the parent compound evodiamine requires substantially higher doses (typically 20–40 mg/kg) to achieve comparable tumor growth inhibition in similar NSCLC xenograft models, and is associated with greater gastrointestinal and systemic toxicity [1]. While VER-155008, JG-98, and PES have all demonstrated in vivo activity in various xenograft models, cross-study comparisons are complicated by differences in dosing regimens, tumor models, and mouse strains. Nevertheless, EV206's combination of robust efficacy and favorable tolerability at a relatively low dose (10 mg/kg) supports its utility for chronic in vivo Hsp70 inhibition studies [1].

In Vivo Xenograft Response

Class-level inference

Significant H460 growth inhibition; no body weight loss

Reported in vivo tumor model response and tolerability endpoint context.

Immunocompromised mouse model; intraperitoneal administration; CSC reduction observed in vitro.

Evidence Dimension	In vivo tumor growth inhibition and tolerability
Target Compound Data	Significant tumor growth suppression at 10 mg/kg IP; no body weight loss
Comparator Or Baseline	Evodiamine: requires 20–40 mg/kg for comparable effects; associated with gastrointestinal toxicity
Quantified Difference	EV206 is ~2–4× more potent in vivo than evodiamine and demonstrates improved tolerability
Conditions	H460 xenograft model, intraperitoneal administration, n=6 per group

Why This Matters

For laboratories conducting long-term in vivo oncology studies, EV206 offers a favorable balance of antitumor efficacy and tolerability that supports extended dosing protocols while minimizing animal welfare concerns and confounding toxicity-driven artifacts.

• [1] Kim, H., et al. Fig. 7: In vivo antitumor effect of EV206 and its limited toxicity. Scientific Reports 14, 25436 (2024). View Source

EV206 Demonstrates 10-Fold Enhanced Potency Over Parent Evodiamine in H1299 NSCLC Cells [1]

The N14-substitution that defines EV206 confers a substantial potency advantage over the parent natural product evodiamine. EV206 exhibits an IC50 of 0.35 ± 0.16 µM against H1299 NSCLC cells [1], whereas evodiamine requires an IC50 of approximately 3.5–4.0 µM in the same cell line under identical 48-hour MTT assay conditions (extrapolated from reported ~10-fold difference) [1]. This 10-fold improvement in potency is attributed to enhanced Hsp70 binding affinity and improved physicochemical properties conferred by the N14 substitution [1]. Furthermore, at equivalent concentrations (0.5 µM), EV206 induces substantially greater cleavage of PARP and caspase-3 (markers of apoptosis) than evodiamine, as demonstrated by western blotting and densitometric quantification (p < 0.01) [1].

Evidence Dimension	Antiproliferative potency
Target Compound Data	0.35 ± 0.16 µM
Comparator Or Baseline	Evodiamine: ~3.5–4.0 µM (estimated)
Quantified Difference	~10-fold more potent
Conditions	H1299 NSCLC cells, 48 h MTT assay

Why This Matters

For researchers seeking to maximize the pharmacological window between Hsp70 inhibition and off-target effects inherent to the evodiamine scaffold, EV206 represents a chemically optimized derivative with substantially improved target engagement at lower concentrations.

• [1] Kim, H., et al. The effectiveness of EV206 is approximately ten times greater than that of evodiamine. Scientific Reports 14, 25436 (2024). View Source

EV206 Experimental and Translational Applications

Hsp70 Target Engagement in NSCLC

In target validation experiments aimed at establishing the therapeutic relevance of Hsp70 inhibition in NSCLC, EV206 is the preferred tool compound due to its exceptional potency (IC50 0.23–0.46 µM across multiple NSCLC lines) and wide selectivity window (>2–10× over normal cells) [1]. This profile minimizes the likelihood of off-target cytotoxicity confounding interpretation of pharmacodynamic effects. Investigators should select EV206 over VER-155008 (15× less potent in H1299 cells) or JG-98 (5× less potent) when concentration-response relationships must be established with high precision [1][2].

Hsp70 and Drug Resistance Bypass in NSCLC

For studies investigating mechanisms of acquired drug resistance in NSCLC, EV206 provides a uniquely valuable tool because it retains full potency against multiple drug-resistant sublines (IC50 0.20–0.35 µM across cisplatin- and paclitaxel-resistant variants) [1]. Researchers examining whether Hsp70 inhibition can circumvent ABC transporter-mediated efflux or DNA repair-mediated chemoresistance will find EV206's maintained efficacy against resistant cells essential for clean experimental design [1].

In Vivo Tumor Growth Inhibition in H460 Xenografts

EV206 is uniquely suited for investigations into the role of Hsp70 in maintaining cancer stem cell (CSC) populations and their contribution to tumor recurrence and metastasis [1]. Unlike alternative Hsp70 inhibitors (VER-155008, JG-98, MKT-077, PES) for which anti-CSC activity has not been documented, EV206 has demonstrated a robust capacity to reduce sphere formation and ALDH-positive CSC subpopulations in NSCLC cells [1]. Laboratories studying CSC-targeted therapeutic strategies should prioritize EV206 to establish proof-of-concept for Hsp70-mediated CSC depletion [1].

Cancer Stem Cell Population in NSCLC

EV206's favorable in vivo tolerability profile (no body weight loss at an efficacious 10 mg/kg dose in H460 xenograft models) makes it the compound of choice for chronic dosing studies [1]. For experiments requiring sustained Hsp70 inhibition over weeks to months — such as tumor recurrence monitoring or combination therapy scheduling — EV206's combination of robust antitumor activity and minimal systemic toxicity supports extended protocols without the confounding effects of drug-induced weight loss or organ toxicity [1]. This contrasts with evodiamine, which exhibits dose-limiting gastrointestinal toxicity at therapeutic exposures [1].

Application

Selection Property

Validation Focus

Hsp70 Target Engagement in NSCLC

Sub-µM potency profile for pathway inhibition

Confirm Hsp70 degradation and apoptosis readouts

Drug Resistance Bypass Studies

Consistent potency across resistant NSCLC sublines

Verify absence of cross-resistance in paired cell models

In Vivo Xenograft Efficacy Models

Reported tumor growth inhibition with tolerability

Validate in vivo Hsp70 target modulation and body weight maintenance

Cancer Stem Cell Biology

Reported CSC population reduction

Assess effects on stemness markers and self-renewal assays

• [1] Kim, H., et al. Development of a novel N14-substituted antitumor evodiamine derivative with inhibiting heat shock protein 70 in non-small cell lung cancer. Scientific Reports 14, 25436 (2024). View Source
• [2] Goloudina, A.R., et al. Table 1: IC50 value calculated for cisplatin, bortezomib, VER-155008 and JG-98. Scientific Reports 9, 14328 (2019). View Source